4-Amino-naphthalene-1-sulfonic acid thiazol-2-ylamide

• Molecular Formula: C13H11N3O2S2
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 4-amino-N-(1,3-thiazol-2-yl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C13H11N3O2S2/c14-11-5-6-12(10-4-2-1-3-9(10)11)20(17,18)16-13-15-7-8-19-13/h1-8H,14H2,(H,15,16)
• InChI Key: AVLTUJFNOWUWLO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CC=C2S(=O)(=O)NC3=NC=CS3)N

Description

4-Amino-naphthalene-1-sulfonic acid thiazol-2-ylamide is a useful research compound. Its molecular formula is C13H11N3O2S2 and its molecular weight is 305.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-[4-(Thiazol-2-ylsulfamoyl)-naphthalen-1-yl]-acetamide (0.48 g, 1.38 mmol) was dissolved in 0.5 M NaOMe (20 ml) and heated at 70° C. for 16 h. After the solvents were evaporated, a 2:1 EtOH:H2O mixture (6 ml) and a few drops of AcOH were added. While stirring the mixture, a precipitate formed which was filtered and dried under vacuum to give 4-amino-naphthalene-1-sulfonic acid thiazol-2-ylamide (0.31 g, 73%). LC/MS (10-99% CH3CN), M/Z: M+1 obs=306.0; tR=2.04 min.